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Compound of Interest

Compound Name: Tyrosinase-IN-5

Cat. No.: B12416055 Get Quote

Essential Safety and Handling Guide for
Tyrosinase-IN-5
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Tyrosinase-IN-5, a potent tyrosinase inhibitor. Given the absence of a specific Safety Data

Sheet (SDS) for this compound, the following recommendations are based on best practices for

handling potent small molecule enzyme inhibitors and available data on structurally related

compounds.

Compound Information and Hazard Assessment
Tyrosinase-IN-5 is a potent inhibitor of the tyrosinase enzyme.[1] While specific toxicity data is

not available, its high potency necessitates careful handling to avoid inadvertent biological

effects through exposure. As a kojic acid conjugate, it may share some properties with kojic

acid, which can be a skin irritant and sensitizer.[2][3][4][5] Therefore, all contact with skin, eyes,

and mucous membranes should be strictly avoided.
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Property Value Source

Molecular Formula C18H13N3O6 MedchemExpress

Molecular Weight 367.31 g/mol MedchemExpress

CAS Number 2525175-90-8 MedchemExpress

IC50 0.02 µM MedchemExpress[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary line of defense against exposure. The following

PPE is mandatory when handling Tyrosinase-IN-5 in solid or solution form.

Recommended Personal Protective Equipment
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PPE Category Item Specification and Use

Body Protection Laboratory Coat

Buttoned, long-sleeved coat to

protect skin and clothing from

spills.[6][7][8][9]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. For

prolonged handling or direct

contact, consider double-

gloving.[6][7][8][10]

Eye and Face Protection
Safety Glasses with Side

Shields

Minimum requirement to

protect against flying particles.

[7][8][10]

Chemical Splash Goggles

To be worn when there is a risk

of splashes or when handling

solutions.[7][8][9][10]

Face Shield

To be worn in conjunction with

goggles when handling larger

quantities or when there is a

significant splash risk.[7][10]

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

Use a certified respirator (e.g.,

N95) if creating aerosols or

handling large quantities of

powder outside of a fume

hood.[7]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling Tyrosinase-IN-5 during routine

laboratory operations such as weighing, dissolving, and aliquoting.

Experimental Workflow for Safe Handling
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Preparation

Handling

Cleanup and Disposal

Designate a specific handling area (e.g., chemical fume hood).

Assemble all required PPE.

Don PPE in the correct order:
1. Lab Coat

2. Safety Goggles/Face Shield
3. Gloves

Weigh the solid compound in a fume hood on a tared weigh paper or in a container.

Dissolve the compound in the desired solvent within the fume hood.

Aliquot the solution into clearly labeled storage vials.

Decontaminate all surfaces with an appropriate solvent (e.g., 70% ethanol).

Dispose of contaminated consumables in the designated chemical waste stream.

Doff PPE in the correct order:
1. Gloves

2. Face Shield/Goggles
3. Lab Coat

Wash hands thoroughly with soap and water.

Click to download full resolution via product page

A step-by-step workflow for the safe handling of Tyrosinase-IN-5.
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Disposal Plan
Proper disposal of Tyrosinase-IN-5 and associated waste is critical to prevent environmental

contamination and accidental exposure.

Disposal Procedures

Waste Type Disposal Method

Unused Solid Compound

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow your

institution's specific guidelines for chemical

waste disposal.

Contaminated Consumables (e.g., gloves,

weigh paper, pipette tips)

Place in a designated, sealed hazardous waste

bag or container within the laboratory.[6]

Solutions of Tyrosinase-IN-5
Collect in a sealed, labeled hazardous waste

container. Do not pour down the drain.

Waste Management Logical Relationship

Waste Generation

Segregation

Final Disposal

Solid Tyrosinase-IN-5

Sealed & Labeled
Solid Waste Container

Solutions containing
Tyrosinase-IN-5

Sealed & Labeled
Liquid Waste Container

Contaminated consumables
(gloves, tips, etc.)

Designated Hazardous
Waste Bag/Bin

Licensed Hazardous Waste
Disposal Service
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Logical flow for the proper disposal of Tyrosinase-IN-5 waste.

Emergency Procedures
In the event of an accidental exposure, immediate and appropriate action is necessary.

First Aid and Emergency Response

Exposure Route Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing.[11]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

For any significant exposure, it is crucial to seek professional medical advice and provide them

with as much information as possible about the compound. Always have the contact

information for your institution's environmental health and safety office readily available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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